Cas no 1805109-33-4 (Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate
• CAS No: 1805109-33-4
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• MDL: MFCD28752619
• CID: 4958254
• Update Time: 2025-10-28

Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate
• SY262599

• MDL： MFCD28752619
• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)5-3-7(11)6(4-8(5)12)10(13,14)15/h3-4H,2H2,1H3
• InChI Key： LDDXOTMRUIYMJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OCC)C(=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate

Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate, with the CAS number 1805109-33-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group and multiple halogen substituents. The presence of chlorine, fluorine, and trifluoromethyl groups on the aromatic ring imparts distinctive electronic and physical properties, making it a valuable material for various applications.

Recent studies have highlighted the potential of Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate in advanced materials development. Researchers have explored its use as a precursor for synthesizing high-performance polymers and as an intermediate in the production of biologically active compounds. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and electrophilic aromatic substitution, has been extensively documented in peer-reviewed journals. These findings underscore its versatility in chemical synthesis.

The synthesis of Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate typically involves multi-step processes that require precise control over reaction conditions. Key steps include the introduction of halogen substituents onto the aromatic ring and the subsequent esterification to form the benzoate ester. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

In terms of physical properties, Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate exhibits a high melting point due to its rigid molecular structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in solution-based chemical reactions. Additionally, the compound demonstrates excellent thermal stability, which is critical for applications involving high-temperature processes.

From an environmental perspective, there is growing interest in understanding the fate and behavior of Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate in natural systems. Studies have shown that under certain conditions, the compound can undergo biodegradation, albeit at a slower rate compared to simpler organic compounds. This information is crucial for assessing its potential impact on ecosystems and guiding responsible disposal practices.

Looking ahead, Ethyl 5-chloro-2-fluoro-4-(trifluoromethyl)benzoate is expected to play an increasingly important role in emerging technologies. Its unique combination of electronic properties and chemical reactivity positions it as a promising candidate for applications in electronics, pharmaceuticals, and advanced materials science. Ongoing research continues to uncover new insights into its potential uses, further solidifying its importance in modern chemistry.